Cas no 1806491-62-2 (3-Fluoro-4-methoxypyridine-5-acetonitrile)

• Product Name: 3-Fluoro-4-methoxypyridine-5-acetonitrile
• CAS No: 1806491-62-2
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 4906206
• Update Time: 2025-06-29

3-Fluoro-4-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxypyridine-5-acetonitrile

• Inchi： 1S/C8H7FN2O/c1-12-8-6(2-3-10)4-11-5-7(8)9/h4-5H,2H2,1H3
• InChI Key： FVKGDKATWJWHJB-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(CC#N)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 0.6
• Topological Polar Surface Area: 45.9

Additional information on 3-Fluoro-4-methoxypyridine-5-acetonitrile

Research Brief on 3-Fluoro-4-methoxypyridine-5-acetonitrile (CAS: 1806491-62-2) in Chemical Biology and Pharmaceutical Applications

3-Fluoro-4-methoxypyridine-5-acetonitrile (CAS: 1806491-62-2) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique fluorine and methoxy substitutions, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.

One of the key areas of interest for 3-Fluoro-4-methoxypyridine-5-acetonitrile is its role in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of fluorinated pyridine moieties has been shown to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study reported IC50 values in the nanomolar range, suggesting promising therapeutic potential.

In addition to its applications in oncology, 3-Fluoro-4-methoxypyridine-5-acetonitrile has been investigated for its antimicrobial properties. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that structural analogs of this compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the fluorine atom was found to significantly improve metabolic stability and membrane permeability, two critical factors in antimicrobial drug development.

The synthetic versatility of 3-Fluoro-4-methoxypyridine-5-acetonitrile has also been a focal point of recent research. A 2023 paper in Organic Letters detailed a novel, scalable synthesis route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This method offers improved yields and reduced production costs compared to traditional approaches, making it more accessible for large-scale pharmaceutical applications. The study also highlighted the compound's compatibility with various functional group transformations, further underscoring its utility as a synthetic intermediate.

Despite these advancements, challenges remain in the optimization of 3-Fluoro-4-methoxypyridine-5-acetonitrile-based therapeutics. Pharmacokinetic studies have indicated that while the compound exhibits favorable in vitro activity, its in vivo performance can be limited by rapid metabolism and clearance. Ongoing research aims to address these issues through structural modifications, such as the introduction of additional substituents or the development of prodrug formulations. A recent preprint on bioRxiv (2024) proposed a series of prodrugs designed to enhance oral bioavailability, with preliminary results showing a 3-fold increase in plasma exposure in rodent models.

In conclusion, 3-Fluoro-4-methoxypyridine-5-acetonitrile (CAS: 1806491-62-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications span multiple therapeutic areas, including oncology and infectious diseases, and recent synthetic advancements have improved its accessibility. Future research will likely focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential through innovative structural designs. As such, this compound remains a valuable subject of study for researchers in the field.